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For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydromicromelin B is a naturally occurring coumarin, a class of benzopyrone compounds
widely distributed in the plant kingdom. First isolated from Micromelum integerrimum,
Dihydromicromelin B has attracted interest within the scientific community for its potential
biological activities. This technical guide provides a comprehensive overview of the chemical
structure, physicochemical properties, and known biological aspects of Dihydromicromelin B,
with a focus on presenting key data in a structured and accessible format for researchers.

Chemical Structure and Properties

Dihydromicromelin B possesses a tetracyclic core structure characteristic of certain
coumarins. Its molecular formula is C15H1406, with a corresponding molecular weight of
290.27 g/mol .

Table 1: Physicochemical Properties of Dihydromicromelin B
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Property Value Source
Molecular Formula C15H1406 N/A
Molecular Weight 290.27 g/mol N/A
CAS Number 94285-06-0 N/A
C[C@@]1(0[C@H]2--
INVALID-LINK--
SMILES

C3=CC4=C(C=C30C)OC(=0)

C=C4)CO

Note: Specific experimental data for melting point and optical rotation are not readily available

in the surveyed literature. Researchers are advised to consult primary isolation papers for this

information.

Spectroscopic Data

The structural elucidation of Dihydromicromelin B has been primarily achieved through

spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS). While a complete, assigned NMR dataset is not available in publicly

accessible databases, the following tables summarize the expected chemical shift ranges for

the key functional groups present in the molecule based on its structure.

Table 2: Predicted *H NMR Chemical Shift Ranges for Dihydromicromelin B

Proton Type

Predicted Chemical Shift (ppm)

Aromatic Protons 6.5-8.0
Methine Protons (CH) 3.0-5.0
Methylene Protons (CH2) 3.0-45
Methyl Protons (CH3) 1.0-2.0
Hydroxyl Protons (OH) Variable

Table 3: Predicted *3C NMR Chemical Shift Ranges for Dihydromicromelin B
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Carbon Type Predicted Chemical Shift (ppm)
Carbonyl Carbon (C=0) 160 - 180

Aromatic/Olefinic Carbons 100 - 160

Carbons attached to Oxygen (C-O) 50 - 90

Aliphatic Carbons 20-50

Experimental Protocols

General Isolation of Coumarins from Micromelum
Species

While a specific, detailed protocol for the isolation of Dihydromicromelin B is not readily
available, a general procedure for the extraction and isolation of coumarins from Micromelum

species can be outlined as follows. This serves as a foundational methodology that can be
adapted and optimized for the targeted isolation of Dihydromicromelin B.
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Dried and powdered plant material
(e.g., leaves, stems of Micromelum integerrimum)

;

Solvent Extraction
(e.g., with methanol, ethanol, or acetone)
Giltration and ConcentratiorD

Crude Extract

Solvent-Solvent Partitioning
(e.g., between water and ethyl acetate/dichloromethane)
Organic Phase
(enriched with coumarins)
Column Chromatography
(Silica gel or Sephadex)
[Collection of Fractions]

Monitor fractions

TLC Analysis

Combine and purify
positive fractions

Further Purification
(e.g., Preparative HPLC or Crystallization)

Esolated Dihydromicromelin B]
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 To cite this document: BenchChem. [Dihydromicromelin B: A Technical Overview of its
Chemical Structure and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15127997#dihydromicromelin-b-chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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